Cas no 1823264-88-5 (Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate
• CAS No: 1823264-88-5
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 4823040
• Update Time: 2025-10-29

Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-(2-AMINOCYCLOBUTYL)PYRROLIDINE-1-CARBOXYLATE
• Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-7-6-9(8-15)10-4-5-11(10)14/h9-11H,4-8,14H2,1-3H3
• InChI Key： RSNCULHDYLMJGK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)C1CCC1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6

Additional information on Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate

Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate (CAS No. 1823264-88-5): A Comprehensive Overview

Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate, identified by its Chemical Abstracts Service number (CAS No. 1823264-88-5), is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique structural features, including a tert-butyl group and a cyclobutylamine moiety, contribute to its distinctive chemical properties and biological activities.

The structural configuration of Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate plays a pivotal role in determining its pharmacological behavior. The presence of the tert-butyl group enhances the steric bulk of the molecule, which can influence its interactions with biological targets. Additionally, the 2-aminocyclobutyl moiety introduces a nitrogen-rich environment, facilitating hydrogen bonding and other non-covalent interactions that are crucial for binding affinity and selectivity. These structural attributes make the compound a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate. These studies have highlighted the compound's potential as a scaffold for designing molecules with enhanced binding affinity to specific biological targets. For instance, virtual screening algorithms have been employed to identify derivatives of this compound that exhibit improved efficacy in inhibiting key enzymes involved in inflammatory pathways. Such findings underscore the importance of Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate as a building block for next-generation therapeutics.

In the realm of medicinal chemistry, the synthesis of Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate has been optimized to achieve high yields and purity. Multi-step synthetic routes have been developed, leveraging advanced catalytic systems and transition metal complexes to facilitate key transformations. These synthetic strategies not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards. The robustness of these synthetic methodologies underscores the feasibility of large-scale production, which is essential for preclinical and clinical studies.

The biological activity of Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate has been evaluated in various in vitro and in vivo models. Preliminary studies have demonstrated its potential as an inhibitor of enzymes implicated in neurodegenerative diseases. The compound's ability to modulate the activity of these enzymes suggests its utility in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its interaction with receptors and ion channels has been investigated, revealing promising avenues for therapeutic intervention.

Emerging research also highlights the compound's role in immunomodulatory processes. Studies indicate that Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate can influence immune cell function by modulating signaling pathways associated with inflammation and immune response. This finding opens up new possibilities for developing immunotherapeutic strategies against autoimmune disorders and cancer. The compound's dual functionality—acting as both a modulator of enzyme activity and an immunomodulator—makes it a versatile tool for addressing complex biological challenges.

Future directions in the study of Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate include exploring its potential in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Additionally, advances in bioprocessing techniques may enable the development of more efficient delivery systems, such as nanoparticles or liposomes, which could improve bioavailability and target specificity.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the pace of research on Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate. Predictive models have been developed to forecast the biological activity of derivatives based on their structural features, allowing for rapid identification of lead compounds. This interdisciplinary approach has significantly reduced the time and resources required for hit identification and optimization.

Regulatory considerations are another critical aspect when evaluating Tert-butyl 3-(2-aminocyclobutyl)pyrrolidine-1-carboxylate for therapeutic use. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently under controlled conditions, maintaining high quality throughout its lifecycle. Furthermore, adherence to international regulatory standards facilitates global distribution and clinical translation.

In conclusion, Tert-butyl 3-(2-aminocyclobutile)pyrrolidine-1-carboxyrate (CAS No. 1823264-885) represents a compelling candidate for pharmaceutical development due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications for this compound, positioning it as a valuable asset in the quest for innovative treatments across multiple therapeutic areas.